8-acetyl-9-(4-methoxyphenyl)-7-methyl-3-(4-methylphenyl)pyrido[3',2':4,5]thieno[3,2-d][1,2,3]triazin-4(3H)-one

• Molecular Formula: C25H20N4O3S
• Molecular Weight: 456.5 g/mol
• IUPAC Name: 12-acetyl-13-(4-methoxyphenyl)-11-methyl-5-(4-methylphenyl)-8-thia-3,4,5,10-tetrazatricyclo[7.4.0.02,7]trideca-1(13),2(7),3,9,11-pentaen-6-one
• InChI: InChI=1S/C25H20N4O3S/c1-13-5-9-17(10-6-13)29-25(31)23-22(27-28-29)21-20(16-7-11-18(32-4)12-8-16)19(15(3)30)14(2)26-24(21)33-23/h5-12H,1-4H3
• InChI Key: KUEXSLHIHIPCNL-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)N2C(=O)C3=C(C4=C(C(=C(N=C4S3)C)C(=O)C)C5=CC=C(C=C5)OC)N=N2

Description

8-acetyl-9-(4-methoxyphenyl)-7-methyl-3-(4-methylphenyl)pyrido[3',2':4,5]thieno[3,2-d][1,2,3]triazin-4(3H)-one, also known as AMPT, is a chemical compound that has gained attention in recent years due to its potential application in scientific research. This molecule is a pyrido[3',2':4,5]thieno[3,2-d][1,2,3]triazin-4(3H)-one derivative, and has been shown to have unique biochemical and physiological effects.

Mechanism of Action

8-acetyl-9-(4-methoxyphenyl)-7-methyl-3-(4-methylphenyl)pyrido[3',2':4,5]thieno[3,2-d][1,2,3]triazin-4(3H)-one inhibits the activity of tryptophan hydroxylase by binding to the active site of the enzyme. This binding prevents the enzyme from converting tryptophan to 5-hydroxytryptophan, the precursor to serotonin. As a result, serotonin levels in the brain are reduced.
Biochemical and Physiological Effects:
8-acetyl-9-(4-methoxyphenyl)-7-methyl-3-(4-methylphenyl)pyrido[3',2':4,5]thieno[3,2-d][1,2,3]triazin-4(3H)-one has been shown to have unique biochemical and physiological effects. By reducing serotonin levels in the brain, it has been used to investigate the role of serotonin in various physiological and behavioral processes, such as mood regulation, appetite, and sleep. Additionally, 8-acetyl-9-(4-methoxyphenyl)-7-methyl-3-(4-methylphenyl)pyrido[3',2':4,5]thieno[3,2-d][1,2,3]triazin-4(3H)-one has been shown to have anxiogenic effects, meaning that it can induce anxiety-like behavior in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 8-acetyl-9-(4-methoxyphenyl)-7-methyl-3-(4-methylphenyl)pyrido[3',2':4,5]thieno[3,2-d][1,2,3]triazin-4(3H)-one in lab experiments is its specificity for tryptophan hydroxylase. This allows researchers to selectively manipulate serotonin levels in the brain without affecting other neurotransmitters. However, one limitation of using 8-acetyl-9-(4-methoxyphenyl)-7-methyl-3-(4-methylphenyl)pyrido[3',2':4,5]thieno[3,2-d][1,2,3]triazin-4(3H)-one is that it is not selective for the two isoforms of tryptophan hydroxylase, meaning that it inhibits both isoforms equally. Additionally, the effects of 8-acetyl-9-(4-methoxyphenyl)-7-methyl-3-(4-methylphenyl)pyrido[3',2':4,5]thieno[3,2-d][1,2,3]triazin-4(3H)-one on serotonin levels can be variable, depending on factors such as dose and timing of administration.

Future Directions

There are several future directions for research involving 8-acetyl-9-(4-methoxyphenyl)-7-methyl-3-(4-methylphenyl)pyrido[3',2':4,5]thieno[3,2-d][1,2,3]triazin-4(3H)-one. One area of interest is the role of serotonin in the regulation of appetite and metabolism, and how 8-acetyl-9-(4-methoxyphenyl)-7-methyl-3-(4-methylphenyl)pyrido[3',2':4,5]thieno[3,2-d][1,2,3]triazin-4(3H)-one can be used to investigate this relationship. Another area of interest is the use of 8-acetyl-9-(4-methoxyphenyl)-7-methyl-3-(4-methylphenyl)pyrido[3',2':4,5]thieno[3,2-d][1,2,3]triazin-4(3H)-one as a potential treatment for anxiety disorders, based on its anxiogenic effects. Additionally, further research is needed to fully understand the mechanism of action of 8-acetyl-9-(4-methoxyphenyl)-7-methyl-3-(4-methylphenyl)pyrido[3',2':4,5]thieno[3,2-d][1,2,3]triazin-4(3H)-one and its effects on serotonin levels in the brain.

Synthesis Methods

The synthesis of 8-acetyl-9-(4-methoxyphenyl)-7-methyl-3-(4-methylphenyl)pyrido[3',2':4,5]thieno[3,2-d][1,2,3]triazin-4(3H)-one involves several steps. The starting material for the synthesis is 2-aminopyridine, which is reacted with 4-methylbenzoyl chloride to form the corresponding amide. This amide is then reacted with 4-methoxybenzaldehyde to form the corresponding imine. The resulting imine is then reduced with sodium borohydride to form the corresponding amine. This amine is then condensed with 4-methylacetophenone in the presence of acetic anhydride to form 8-acetyl-9-(4-methoxyphenyl)-7-methyl-3-(4-methylphenyl)pyrido[3',2':4,5]thieno[3,2-d][1,2,3]triazin-4(3H)-one.

Scientific Research Applications

8-acetyl-9-(4-methoxyphenyl)-7-methyl-3-(4-methylphenyl)pyrido[3',2':4,5]thieno[3,2-d][1,2,3]triazin-4(3H)-one has been shown to have potential applications in scientific research. It has been found to inhibit the activity of tryptophan hydroxylase, an enzyme involved in the synthesis of serotonin, a neurotransmitter that plays a role in mood regulation. This inhibition has been shown to decrease serotonin levels in the brain, and has been used as a research tool to investigate the role of serotonin in various physiological and behavioral processes.